2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C19H18Cl2N2O3/c1-23-10-14(13-4-2-3-5-16(13)23)17(24)9-22-19(25)11-26-18-7-6-12(20)8-15(18)21/h2-8,10,17,24H,9,11H2,1H3,(H,22,25)
• InChI Key: LRNJVILTTCMKJJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)COC3=C(C=C(C=C3)Cl)Cl)O
• Molecular Formula: C19H18Cl2N2O3
• Molecular Weight: 393.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)acetamide, also known as GW501516, is a synthetic drug that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists, which are known to regulate lipid and glucose metabolism.

Scientific Research Applications

Anti-inflammatory Applications

A study described the design, synthesis, and molecular docking analysis of an indole acetamide derivative with potential anti-inflammatory properties. This compound was synthesized with good yield and characterized by spectroscopic analyses. The anti-inflammatory activity was confirmed through in silico modeling, targeting the cyclooxygenase COX-1 and COX-2 domains. Geometrical optimization and interaction energy studies were conducted to investigate the stability of the compound, with Hirshfeld surface analysis and energy frameworks constructed to analyze intermolecular interactions (F. H. Al-Ostoot et al., 2020).

Anticancer Properties

Another piece of research focused on the synthesis, structure, and molecular docking analysis of an acetamide derivative targeting the VEGFr receptor for anticancer applications. The compound crystallized in the orthorhombic crystal system and exhibited significant intermolecular hydrogen bonding, which could be pivotal in its anticancer activity (Gopal Sharma et al., 2018).

Antioxidant Activity

A novel series of N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives were synthesized and evaluated for their antioxidant activity. These compounds were prepared via a condensation reaction and showed considerable antioxidant activity, with some derivatives displaying remarkable activity at low concentrations. The study highlights the potential of these compounds as new antioxidant agents (C. Gopi & M. Dhanaraju, 2020).

Structural and Molecular Insights

Research on the title compound revealed insights into its structure through reaction studies and crystallographic analysis. The orientation of the acetamide group in the molecule arises from intramolecular hydrogen bonding, highlighting the significance of structural analysis in understanding the molecular properties and interactions of such compounds (M. Helliwell et al., 2011).